Cas no 895415-44-8 (N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide)

• Product Name: N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide
• CAS No: 895415-44-8
• MF: C₁₉H₁₇N₃O₄S
• MW: 383.420983076096
• CID: 5880481
• PubChem ID: 40481895
• Update Time: 2025-05-18

N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1,4-dioxine-5-carboxamide
• N-(5-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)-5,6-dihydro-1,4-dioxine-2-carboxamide
• N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]-5,6-dihydro-1,4-dioxine-2-carboxamide
• NCGC00274862-01
• AB01277551-01
• F2515-2022
• 895415-44-8
• AKOS002065492
• N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide

• Inchi： 1S/C19H17N3O4S/c1-24-14-4-5-17-15(9-14)21-19(27-17)22(11-13-3-2-6-20-10-13)18(23)16-12-25-7-8-26-16/h2-6,9-10,12H,7-8,11H2,1H3
• InChI Key： HPZLZDGMYPMJNB-UHFFFAOYSA-N
• SMILES： O1C=C(C(N(C2=NC3=CC(OC)=CC=C3S2)CC2=CC=CN=C2)=O)OCC1

Computed Properties

• Exact Mass: 383.09397721g/mol
• Monoisotopic Mass: 383.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide

Comprehensive Guide to N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide (CAS No. 895415-44-8)

N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide (CAS No. 895415-44-8) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzothiazole core, a pyridine moiety, and a dihydrodioxine ring, making it a subject of interest for drug discovery and material science applications.

The benzothiazole component is known for its diverse biological activities, including antimicrobial and anti-inflammatory properties. The incorporation of a 5-methoxy group enhances its solubility and metabolic stability, which is crucial for drug development. The pyridin-3-ylmethyl segment adds versatility, often improving binding affinity to biological targets. Meanwhile, the 5,6-dihydro-1,4-dioxine-2-carboxamide fragment contributes to the compound's structural rigidity and potential as a scaffold for novel therapeutics.

Researchers are increasingly exploring N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide due to its relevance in addressing modern challenges such as antibiotic resistance and targeted cancer therapies. Its structural complexity allows for interactions with multiple biological pathways, making it a candidate for multi-target drug design, a trending approach in pharmaceutical innovation.

In material science, this compound's conjugated system and heterocyclic architecture suggest potential applications in organic electronics and photovoltaic materials. The methoxybenzothiazole unit, in particular, may contribute to charge transport properties, aligning with the growing demand for sustainable energy solutions.

The synthesis of N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide typically involves multi-step organic reactions, including condensation and amide coupling strategies. Recent advancements in green chemistry have prompted investigations into more sustainable synthetic routes, reflecting the industry's shift toward environmentally friendly practices.

Analytical characterization of this compound employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring purity and structural verification. These methods are critical for quality control in research and potential commercial applications.

From a commercial perspective, CAS No. 895415-44-8 is primarily available through specialty chemical suppliers catering to pharmaceutical and academic research institutions. The compound's niche application means it commands premium pricing in the fine chemicals market, with demand driven by ongoing investigations into its biological and material properties.

Future research directions for N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide may explore its potential in neurological disorders, given the neuroactive properties often associated with benzothiazole derivatives. Additionally, its role in catalysis and polymer chemistry represents underexplored avenues that could yield innovative applications.

For researchers working with this compound, proper handling procedures should be followed, including the use of personal protective equipment and adequate ventilation. While not classified as hazardous under standard regulations, prudent laboratory practices are always recommended when handling specialized organic compounds.

The growing body of literature on benzothiazole-pyridine hybrids suggests that compounds like N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide will continue to attract scientific interest. Their structural complexity and functional group diversity make them valuable tools for addressing contemporary challenges in health and technology sectors.